Cas no 53369-77-0 (N-2-(Aminomethyl)benzyl-n,n-dimethylamine)

• Product Name: N-2-(Aminomethyl)benzyl-n,n-dimethylamine
• CAS No: 53369-77-0
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1085143
• PubChem ID: 4962718
• Update Time: 2025-08-05

N-2-(Aminomethyl)benzyl-n,n-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Aminomethyl)phenyl)-N,N-dimethylmethanamine
• N-[2-(AMINOMETHYL)BENZYL]-N,N-DIMETHYLAMINE
• 1-[2-(aminomethyl)phenyl]-N,N-dimethylmethanamine(SALTDATA: 2HCl)
• 2-dimethylaminomethylbenzylamine
• HMS1750K07
• N,N-Dimethyl-o-xylylendiamin
• o-Dimetylaminomethyl-benzylamin
• 1-[2-(aminomethyl)phenyl]-N,N-dimethylmethanamine
• SCHEMBL4752192
• BS-13575
• Z94601181
• 53369-77-0
• GRRUSEDCZUTRDP-UHFFFAOYSA-N
• MFCD07324744
• DB-115026
• EN300-13906
• DTXSID20407153
• ALBB-015112
• AKOS000200209
• CS-0139542
• [2-[(dimethylamino)methyl]phenyl]methanamine
• {2-[(dimethylamino)methyl]phenyl}methanamine
• N-2-(Aminomethyl)benzyl-n,n-dimethylamine

• Inchi： 1S/C10H16N2/c1-12(2)8-10-6-4-3-5-9(10)7-11/h3-6H,7-8,11H2,1-2H3
• InChI Key： GRRUSEDCZUTRDP-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.90720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines